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Compound of Interest

Compound Name: JWH 369

Cat. No.: B117963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

JWH-369, a potent synthetic cannabinoid. The following procedures are designed to minimize

exposure risk and ensure a safe laboratory environment. JWH-369 is a synthetic cannabinoid

that acts as a potent agonist of both the CB1 and CB2 receptors and is intended for forensic

and research purposes only.[1][2][3] It is not for human or veterinary use.[1][2]

Chemical and Physical Properties
A summary of the known properties of JWH-369 is provided in the table below. It is critical to

note that comprehensive toxicological data for JWH-369 is not readily available. Therefore, it

should be handled with the utmost care, assuming high potency and potential for adverse

health effects.
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Property Value

Formal Name
[5-(2-chlorophenyl)-1-pentyl-1H-pyrrol-3-yl]-1-

naphthalenyl-methanone

CAS Number 914458-27-8

Molecular Formula C₂₆H₂₄ClNO

Molecular Weight 401.9 g/mol

Purity ≥95%

Formulation A solution in methanol

Solubility (DMF) 20 mg/ml

Solubility (DMSO) 14 mg/ml

Solubility (Ethanol) 30 mg/ml

CB₁ Receptor Kᵢ 7.9 nM

CB₂ Receptor Kᵢ 5.2 nM

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a comprehensive PPE strategy is mandatory to prevent

dermal contact, inhalation, and ingestion. The use of PPE should be considered the final barrier

to exposure after engineering and administrative controls have been implemented.[4]

1. Gloves:

Type: Use powder-free nitrile or latex gloves. Thicker gloves generally offer better protection.

[4] Avoid PVC gloves as they offer little chemical resistance.[4]

Procedure: Double gloving is required. The outer glove should be removed and disposed of

within the containment area (e.g., inside the biological safety cabinet).[4] Change gloves

every 30 to 60 minutes or immediately if contaminated, torn, or punctured.[4]

2. Gowns:
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Type: Wear a disposable, solid-front, back-closing gown made of a low-permeability fabric.

Ensure cuffs are tucked into the inner gloves.

Procedure: Gowns should not be worn outside of the handling area and should be disposed

of as hazardous waste after each use or at the end of the day.

3. Eye and Face Protection:

Type: Use safety glasses with side shields or chemical splash goggles. A full-face shield is

required when there is a risk of splashes or aerosol generation.

Procedure: Ensure eye and face protection is properly cleaned and stored after use.

4. Respiratory Protection:

Type: A NIOSH-approved N95 or higher respirator is recommended, especially when

handling the powdered form of the compound or when there is a potential for aerosolization.

Procedure: A proper fit test and training on respirator use are essential.

Operational Plan for Handling JWH-369
1. Engineering Controls:

All handling of JWH-369, including weighing, reconstitution, and aliquoting, must be

conducted in a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to

minimize inhalation exposure.[5]

2. Safe Handling Practices:

Personnel: A minimum of two trained individuals should be present during handling

procedures to ensure immediate assistance in case of an emergency.[6]

Quantities: Work with the smallest feasible quantities of the compound.

Spills: Have a spill kit readily available. The kit should contain absorbent materials,

appropriate cleaning solutions, and waste disposal bags. In case of a spill, evacuate the

area, and follow established institutional spill cleanup procedures.
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3. Experimental Workflow:

JWH-369 Handling and Disposal Workflow
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JWH-369 Handling and Disposal Workflow

Disposal Plan
Proper disposal of JWH-369 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

1. Waste Segregation:

Sharps: All contaminated sharps (needles, scalpels, etc.) must be placed in a designated,

puncture-resistant sharps container.

Liquid Waste: Unused solutions of JWH-369 should be collected in a clearly labeled, sealed

container for hazardous chemical waste. Do not dispose of down the drain.

Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and pipette

tips, must be collected in a designated hazardous waste bag.

2. Decontamination:

All surfaces and equipment that may have come into contact with JWH-369 should be

decontaminated using an appropriate solvent (e.g., ethanol), followed by a cleaning agent.

3. Final Disposal:

All waste streams must be disposed of in accordance with local, state, and federal

regulations for hazardous chemical waste.[7][8][9] Consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines. If an engineered landfill is not

accessible, remote area burial may be an option in certain remote locations, but this should

be a last resort and follow strict guidelines.[10] Open-air burning is strongly discouraged due

to environmental concerns.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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